3-Acetyl-2-(2-chlorophenyl)-5-(4-fluorophenyl)-2,3-dihydro-1,3,4-oxadiazole

• Molecular Formula: C16H12ClFN2O2
• Molecular Weight: 318.73 g/mol
• IUPAC Name: 1-[2-(2-chlorophenyl)-5-(4-fluorophenyl)-2H-1,3,4-oxadiazol-3-yl]ethanone
• InChI: InChI=1S/C16H12ClFN2O2/c1-10(21)20-16(13-4-2-3-5-14(13)17)22-15(19-20)11-6-8-12(18)9-7-11/h2-9,16H,1H3
• InChI Key: OJKZOAVBTIVAIE-UHFFFAOYSA-N
• SMILES: CC(=O)N1C(OC(=N1)C2=CC=C(C=C2)F)C3=CC=CC=C3Cl

Description

3-Acetyl-2-(2-chlorophenyl)-5-(4-fluorophenyl)-2,3-dihydro-1,3,4-oxadiazole, also known as CFAO, is a chemical compound that has gained attention in recent years due to its potential applications in scientific research. CFAO is a member of the oxadiazole family of compounds, which have been studied for their various biological activities.

Mechanism of Action

The mechanism of action of 3-Acetyl-2-(2-chlorophenyl)-5-(4-fluorophenyl)-2,3-dihydro-1,3,4-oxadiazole is not well understood. However, it is believed that its biological activities are related to its chemical structure, which contains a heterocyclic ring system. The oxadiazole ring in 3-Acetyl-2-(2-chlorophenyl)-5-(4-fluorophenyl)-2,3-dihydro-1,3,4-oxadiazole is thought to play a key role in its biological activities, as it has been shown to exhibit various biological activities, such as antimicrobial, anti-inflammatory, and anticancer activities.
Biochemical and Physiological Effects
The biochemical and physiological effects of 3-Acetyl-2-(2-chlorophenyl)-5-(4-fluorophenyl)-2,3-dihydro-1,3,4-oxadiazole are not well studied. However, it has been shown to exhibit various biological activities, such as antimicrobial, anti-inflammatory, and anticancer activities. 3-Acetyl-2-(2-chlorophenyl)-5-(4-fluorophenyl)-2,3-dihydro-1,3,4-oxadiazole has been shown to inhibit the growth of various bacterial strains, including Staphylococcus aureus and Escherichia coli. In addition, 3-Acetyl-2-(2-chlorophenyl)-5-(4-fluorophenyl)-2,3-dihydro-1,3,4-oxadiazole has been shown to inhibit the production of pro-inflammatory cytokines, such as interleukin-6 and tumor necrosis factor-alpha, in lipopolysaccharide-stimulated macrophages. Furthermore, 3-Acetyl-2-(2-chlorophenyl)-5-(4-fluorophenyl)-2,3-dihydro-1,3,4-oxadiazole has been shown to exhibit cytotoxicity towards various cancer cell lines, including HeLa and MCF-7 cells.

Advantages and Limitations for Lab Experiments

One advantage of using 3-Acetyl-2-(2-chlorophenyl)-5-(4-fluorophenyl)-2,3-dihydro-1,3,4-oxadiazole in lab experiments is its ease of synthesis. 3-Acetyl-2-(2-chlorophenyl)-5-(4-fluorophenyl)-2,3-dihydro-1,3,4-oxadiazole can be synthesized using simple and readily available reagents, and the reaction can be carried out under mild conditions. In addition, 3-Acetyl-2-(2-chlorophenyl)-5-(4-fluorophenyl)-2,3-dihydro-1,3,4-oxadiazole has been shown to exhibit various biological activities, making it a versatile compound for scientific research.
One limitation of using 3-Acetyl-2-(2-chlorophenyl)-5-(4-fluorophenyl)-2,3-dihydro-1,3,4-oxadiazole in lab experiments is its limited solubility in water. 3-Acetyl-2-(2-chlorophenyl)-5-(4-fluorophenyl)-2,3-dihydro-1,3,4-oxadiazole is a hydrophobic compound, and its solubility in water is limited. This can make it difficult to work with in aqueous solutions, and it may require the use of organic solvents for its preparation and handling.

Future Directions

There are several future directions for research on 3-Acetyl-2-(2-chlorophenyl)-5-(4-fluorophenyl)-2,3-dihydro-1,3,4-oxadiazole. One area of research is its potential as a photosensitizer for photodynamic therapy. Further studies are needed to optimize its photodynamic properties, such as its singlet oxygen quantum yield and its cytotoxicity towards cancer cells. In addition, studies are needed to investigate its in vivo efficacy and toxicity.
Another area of research is its potential as a fluorescent probe for detecting metal ions. Further studies are needed to investigate its selectivity towards various metal ions, and its sensitivity towards low concentrations of metal ions. In addition, studies are needed to investigate its in vivo applications for metal ion detection.
Conclusion
In conclusion, 3-Acetyl-2-(2-chlorophenyl)-5-(4-fluorophenyl)-2,3-dihydro-1,3,4-oxadiazole is a chemical compound that has gained attention in recent years due to its potential applications in scientific research. 3-Acetyl-2-(2-chlorophenyl)-5-(4-fluorophenyl)-2,3-dihydro-1,3,4-oxadiazole can be synthesized using simple and readily available reagents, and it has been shown to exhibit various biological activities, such as antimicrobial, anti-inflammatory, and anticancer activities. Further studies are needed to investigate its potential as a photosensitizer for photodynamic therapy and as a fluorescent probe for detecting metal ions.

Synthesis Methods

The synthesis of 3-Acetyl-2-(2-chlorophenyl)-5-(4-fluorophenyl)-2,3-dihydro-1,3,4-oxadiazole involves the reaction of 2-chlorobenzaldehyde and 4-fluoroaniline with acetic anhydride and sodium acetate in acetic acid. The reaction is carried out under reflux conditions for several hours, and the resulting product is purified by recrystallization. The yield of 3-Acetyl-2-(2-chlorophenyl)-5-(4-fluorophenyl)-2,3-dihydro-1,3,4-oxadiazole can be improved by optimizing the reaction conditions, such as the reaction time and temperature.

Scientific Research Applications

3-Acetyl-2-(2-chlorophenyl)-5-(4-fluorophenyl)-2,3-dihydro-1,3,4-oxadiazole has been studied for its potential applications in scientific research. One area of research is its use as a fluorescent probe for detecting metal ions. 3-Acetyl-2-(2-chlorophenyl)-5-(4-fluorophenyl)-2,3-dihydro-1,3,4-oxadiazole has been shown to selectively bind to copper ions, and its fluorescence intensity increases upon binding. This property has been utilized for the detection of copper ions in biological samples, such as serum and urine.
Another area of research is its potential as a photosensitizer for photodynamic therapy. 3-Acetyl-2-(2-chlorophenyl)-5-(4-fluorophenyl)-2,3-dihydro-1,3,4-oxadiazole has been shown to have a high singlet oxygen quantum yield, which is a desirable property for photosensitizers. In addition, 3-Acetyl-2-(2-chlorophenyl)-5-(4-fluorophenyl)-2,3-dihydro-1,3,4-oxadiazole has been shown to exhibit cytotoxicity towards cancer cells upon irradiation with light, indicating its potential as a photosensitizer for cancer therapy.